Microsomal glutathione S-transferase 1 isoform a (121-132)
Description
Microsomal glutathione S-transferase 1
Scientific Research Applications
Detoxification and Oxidative Stress Protection
Microsomal glutathione S-transferase 1 (MGST1) is a key enzyme involved in detoxification and protection against oxidative stress. It shows activity against a wide range of reactive substrates, including lipid peroxidation products and cytostatic drugs, and is activated by sulfhydryl reagents (Morgenstern, 2005).
Cellular Response to Chemical or Oxidative Stress
MGST1 plays a significant role in the cellular response to chemical or oxidative stress. The cytosolic domain of MGST1 is involved in binding glutathione (GSH) and contains a cysteine residue acting as a stress sensor, triggering a conformational response upon binding GSH (Busenlehner et al., 2004).
Role in Leukotriene C4 Production
MGST1 is involved in the production of leukotriene C4, which plays a role in inflammatory disorders such as asthma. The enzyme's presence in human liver and endothelial cells indicates its role in detoxification and potential involvement in leukotriene biosynthesis (Scoggan et al., 1997).
Structural and Mechanistic Insights
Studies on MGST1 have provided insights into its structure and mechanism. Electron crystallography has revealed the atomic model of rat MGST1 in a lipid environment, highlighting its role in catalysis and substrate binding (Kuang et al., 2017).
Expression and Distribution in Tissues
MGST1 expression is found in various tissues, with liver and pancreas showing predominant expression. This expression pattern suggests vital functions in mammalian cells, potentially including oxidative stress protection (Estonius et al., 1999).
Involvement in Life Span and Aging
Research using Drosophila melanogaster has indicated that MGST1 might be involved in processes contributing to aging, as disruption of the MGST1 gene in these organisms leads to a reduced life span (Toba & Aigaki, 2000).
properties
sequence |
YLTPLPQPNRAL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Microsomal glutathione S-transferase 1 isoform a (121-132) |
Origin of Product |
United States |
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